Cas no 4836-52-6 ((2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol)

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol structure
4836-52-6 structure
Product Name:(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
CAS No:4836-52-6
MF:C6H11N3O
MW:141.171040773392
MDL:MFCD00270267
CID:931920
PubChem ID:165271
Update Time:2025-08-03

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-3-(3H-imidazol-4-yl)propan-1-ol
    • (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
    • (2S)-2-amino-3-imidazol-4-ylpropan-1-ol
    • (2s)-2-amino-3-(1h-imidazol-4-yl)-1-propanol
    • (2S)-2-amino-3-(1H-imidazol-4-yl)propan-1-ol
    • (L)-histidinol
    • (S)-histidinol
    • 2-amino-3-(1(3)H-imidazol-4-yl)-propan-1-ol
    • CHEBI:16255
    • histidinol
    • Imidazole C-4(5) deriv. 4
    • L-histidinol
    • S-(-)-4-(2-Amino-3-hydroxypropyl)-imidazol
    • ST069311
    • (betaS)-beta-Amino-1H-imidazole-5-propanol
    • C00860
    • EN300-333079
    • SCHEMBL65205
    • BDBM50472549
    • H-2501
    • Q27101817
    • NCGC00142597-01
    • (S)-2-amino-3-(1H-imidazol-4-yl)-propan-1-ol
    • AKOS024283491
    • CHEMBL278081
    • NS00014870
    • BDBM7952
    • (S)-beta-Amino-1H-imidazole-4-propanol
    • 1H-Imidazole-4-propanol, beta-amino-, (S)-
    • AKOS006348033
    • DTXSID50863460
    • CS-0056196
    • 2-Amino-3-(1H-imidazol-4-yl)-1-propanol #
    • 4-[(S)-2-amino-3-hydroxypropyl]imidazole
    • Hisol
    • 4836-52-6
    • L-histidinol cation
    • MDL: MFCD00270267
    • Inchi: 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)/t5-/m0/s1
    • InChI Key: ZQISRDCJNBUVMM-YFKPBYRVSA-N
    • SMILES: OC[C@H](CC1=CN=CN1)N

Computed Properties

  • Exact Mass: 141.090211983g/mol
  • Monoisotopic Mass: 141.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 197-199.5 ºC
  • Solubility: Soluble (683 g/l) (25 º C),

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM330801-1g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
1g
$54 2021-08-18
Chemenu
CM330801-5g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
5g
$175 2021-08-18
Chemenu
CM330801-10g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
10g
$288 2021-08-18
Chemenu
CM330801-1g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
1g
$54 2022-09-01
Chemenu
CM330801-5g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
5g
$115 2023-01-19
Chemenu
CM330801-10g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 95%+
10g
$222 2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1126836-250mg
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 98%
250mg
¥187.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1126836-1g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 98%
1g
¥300.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1126836-5g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 98%
5g
¥1125.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1126836-10g
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
4836-52-6 98%
10g
¥1728.00 2024-05-12

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4836-52-6)(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
Order Number:A1087273
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:29
Price ($):299.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4836-52-6)(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
A1087273
Purity:99%
Quantity:25g
Price ($):299.0
Email